Cas no 163808-13-7 (4-Nitro-1,3-benzoxazole)

• Product Name: 4-Nitro-1,3-benzoxazole
• CAS No: 163808-13-7
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00965006
• CID: 828409
• PubChem ID: 1482181
• Update Time: 2025-07-17

4-Nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzo[d]oxazole
• 4-Nitro-1,3-benzoxazole
• 4-Nitro-benzol-thiosulfonsaeure-(1)-butylester
• 4-nitrobenzooxazole
• 4-nitrobenzoxazole
• Benzenesulfonothioic acid,4-nitro-,S-butyl ester
• butyl 4-nitrobenzenethiosulfonate
• 4-Nitro-benzooxazole
• DTXSID201315868
• 163808-13-7
• SY018722
• SCHEMBL4335935
• CS-0213301
• MFCD00965006
• SLXGGFDKGANNSL-UHFFFAOYSA-N
• AKOS005099245
• 6X-0821

• MDL： MFCD00965006
• Inchi： 1S/C7H4N2O3/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4H
• InChI Key： SLXGGFDKGANNSL-UHFFFAOYSA-N
• SMILES： O1C=NC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.85000
• LogP: 2.25920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-Nitro-1,3-benzoxazole

Introduction to 4-Nitro-1,3-benzoxazole (CAS No. 163808-13-7)

4-Nitro-1,3-benzoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 163808-13-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzoxazole family, characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of a nitro group at the 4-position introduces unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The structural motif of 4-Nitro-1,3-benzoxazole combines the aromatic stability of the benzene ring with the bioactive potential of the benzoxazole core. This scaffold has been extensively explored in drug discovery due to its ability to interact with various biological targets. The nitro group, in particular, serves as a modifiable handle for further chemical derivatization, enabling the synthesis of a diverse library of analogs with tailored pharmacological properties.

In recent years, 4-Nitro-1,3-benzoxazole has been investigated for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application in anticancer therapy. Studies have demonstrated that benzoxazole derivatives can exhibit inhibitory effects on kinases and other enzymes involved in tumor progression. The nitro group in 4-Nitro-1,3-benzoxazole enhances its binding affinity to these targets, potentially leading to more potent and selective anticancer drugs.

Moreover, 4-Nitro-1,3-benzoxazole has shown promise in antimicrobial applications. Research indicates that modifications at the nitro and benzoxazole positions can alter the spectrum of activity against bacteria and fungi. This has led to interest in developing new antibiotics and antifungal agents based on this scaffold. The ability to fine-tune the chemical structure allows for the optimization of efficacy while minimizing side effects.

The synthesis of 4-Nitro-1,3-benzoxazole typically involves multi-step organic reactions starting from readily available precursors. One common approach involves the condensation of o-hydroxybenzaldehyde with glyoxylic acid followed by nitration and cyclization. Advances in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in large-scale pharmaceutical research.

Recent computational studies have highlighted the role of 4-Nitro-1,3-benzoxazole in designing molecular probes for biochemical assays. The nitro group acts as a hydrogen bond acceptor, enhancing interactions with protein targets. This property makes it an excellent candidate for developing high-throughput screening (HTS) libraries aimed at identifying new drug candidates.

In addition to its therapeutic potential, 4-Nitro-1,3-benzoxazole has been explored for its role in materials science. The combination of electronic and steric effects inherent in its structure makes it a suitable candidate for organic electronics applications. Researchers have investigated its use in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb visible light efficiently.

The pharmacokinetic properties of 4-Nitro-1,3-benzoxazole are also under investigation. Studies have focused on understanding how modifications at the nitro and benzoxazole positions influence absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for optimizing drug candidates for clinical use.

Future directions in research on 4-Nitro-1,3-benzoxazole include exploring its role in neurodegenerative diseases. Preliminary studies suggest that benzoxazole derivatives may interact with neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The nitro group's ability to modulate receptor activity makes it a promising feature for further investigation.

Another emerging area involves using 4-Nitro-1,3-benzoxazole as a tool compound in chemical biology. Its well-defined structure and reactivity allow researchers to develop probes that interact specifically with biological targets. These probes can provide insights into cellular processes and help elucidate mechanisms underlying various diseases.

The environmental impact of 4-Nitro-1,3-benzoxazole is also being considered in contemporary research. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to improve sustainability while maintaining high yields and purity standards.

In conclusion,4-Nitro-1,3-benzoxazole (CAS No. 163808-13-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive scaffold for developing new drugs, materials, and biochemical tools. As research continues to uncover new applications for this compound,4-Nitro-1,3-benzoxazole is poised to play an increasingly important role in advancing scientific knowledge and innovation.